Cas no 210832-86-3 (6-Bromoacetyl-2-dimethylaminonaphthalene)

• Product Name: 6-Bromoacetyl-2-dimethylaminonaphthalene
• CAS No: 210832-86-3
• MF: C₁₄H₁₄BrNO
• MW: 292.17106294632
• CID: 242342
• PubChem ID: 2762596
• Update Time: 2025-05-19

6-Bromoacetyl-2-dimethylaminonaphthalene Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-[6-(dimethylamino)-2-naphthalenyl]-
• 6-Bromoacetyl-2-dimethylaminonaphthalene
• 2-bromo-1-[6-(dimethylamino)naphthalen-2-yl]ethanone
• Badan [6-Bromoacetyl-2-Dimethylaminonaphthalene]
• BADAN
• 210832-86-3
• 2-Bromo-1-(6-(dimethylamino)naphthalen-2-yl)ethanone
• Ethanone, 2-bromo-1-[6-(dimethylamino)-2-naphthalenyl]-
• SCHEMBL702196
• BD-naphth
• J-013829
• FT-0620992
• DTXSID30376326
• AKOS025294895
• CS-0529999
• 2-bromo-1-[6-(dimethylamino)naphthalen-2-yl]ethan-1-one
• DTXCID90327354

• MDL： MFCD00467555
• Inchi： 1S/C14H14BrNO/c1-16(2)13-6-5-10-7-12(14(17)9-15)4-3-11(10)8-13/h3-8H,9H2,1-2H3
• InChI Key： ZEIHZWQYRTVVMA-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC2C=C(C=CC=2C=1)N(C)C)=O

Computed Properties

• Exact Mass: 291.02600
• Monoisotopic Mass: 291.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.416
• Melting Point: 117-120°C
• Boiling Point: 415.4°Cat760mmHg
• Flash Point: 205°C
• Refractive Index: 1.66
• PSA: 20.31000
• LogP: 3.48340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 6-Bromoacetyl-2-dimethylaminonaphthalene

Comprehensive Guide to 6-Bromoacetyl-2-dimethylaminonaphthalene (CAS No. 210832-86-3): Properties, Applications, and Research Insights

6-Bromoacetyl-2-dimethylaminonaphthalene (CAS No. 210832-86-3) is a specialized organic compound widely recognized for its unique structural features and versatile applications in chemical research. This naphthalene derivative, characterized by its bromoacetyl and dimethylamino functional groups, serves as a critical intermediate in the synthesis of fluorescent probes, pharmaceutical agents, and advanced materials. Its molecular formula, C₁₄H₁₄BrNO, and precise structural configuration make it a subject of interest in both academic and industrial settings.

In recent years, the demand for high-purity fluorophores and photoactive compounds has surged, driven by advancements in bioimaging and materials science. Researchers frequently search for terms like "6-Bromoacetyl-2-dimethylaminonaphthalene synthesis" or "CAS 210832-86-3 applications," reflecting its relevance in cutting-edge studies. This compound's ability to act as a fluorescence quencher or energy transfer acceptor further enhances its utility in molecular sensing and optoelectronic devices.

The physicochemical properties of 6-Bromoacetyl-2-dimethylaminonaphthalene include a molecular weight of 292.17 g/mol and a distinct absorption spectrum, making it suitable for UV-Vis spectroscopy applications. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane facilitates its use in heterocyclic chemistry and polymer modification. Notably, its stability under controlled conditions ensures consistent performance in long-term experiments.

From an industrial perspective, CAS 210832-86-3 is often employed in the development of organic light-emitting diodes (OLEDs) and nonlinear optical materials. Users searching for "naphthalene derivatives for OLEDs" or "bromoacetyl compounds in optoelectronics" will find this compound particularly relevant. Its electron-withdrawing and electron-donating groups enable fine-tuning of electronic properties, a key requirement in device fabrication.

In the realm of bioconjugation, 6-Bromoacetyl-2-dimethylaminonaphthalene is prized for its reactive bromoacetyl moiety, which readily forms covalent bonds with thiol groups in proteins or peptides. This property aligns with trending searches such as "fluorescent labeling reagents" and "biomarker development." Its compatibility with click chemistry protocols further expands its role in proteomics and drug discovery pipelines.

Environmental and safety considerations for CAS 210832-86-3 emphasize proper handling in ventilated laboratories and storage away from light-sensitive conditions. While not classified as hazardous under standard regulations, its brominated structure warrants adherence to green chemistry principles during disposal—a topic increasingly tied to queries like "sustainable chemical synthesis."

Future research directions for 6-Bromoacetyl-2-dimethylaminonaphthalene may explore its potential in photodynamic therapy or as a molecular scaffold for catalysis. As AI-driven drug design gains traction, computational studies on its structure-activity relationships (SAR) could unlock novel applications, addressing search trends like "AI in chemical innovation."

In summary, 6-Bromoacetyl-2-dimethylaminonaphthalene (CAS No. 210832-86-3) stands at the intersection of multidisciplinary research, offering solutions for challenges in material science, biotechnology, and organic electronics. Its adaptability to emerging technologies ensures its continued prominence in scientific literature and industrial workflows.